Cas no 1428360-05-7 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide
• CAS No: 1428360-05-7
• Molecular Formula: C₁₇H₂₆N₂O₄S₂
• Molecular Weight: 386.52934217453
• CID: 6039659
• PubChem ID: 71806314

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide
• N-{[1-(CYCLOPROPANESULFONYL)PIPERIDIN-4-YL]METHYL}-1-(4-METHYLPHENYL)METHANESULFONAMIDE
• F6436-0651
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-1-(4-methylphenyl)methanesulfonamide
• AKOS024559058
• 1428360-05-7
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-1-(p-tolyl)methanesulfonamide

• InChIKey： HYJFAUFZFIHEMG-UHFFFAOYSA-N
• Inchi： 1S/C17H26N2O4S2/c1-14-2-4-16(5-3-14)13-24(20,21)18-12-15-8-10-19(11-9-15)25(22,23)17-6-7-17/h2-5,15,17-18H,6-13H2,1H3
• SMILES： S(C1CC1)(N1CCC(CNS(CC2C=CC(C)=CC=2)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 386.13339966g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 386.13339966g/mol
• Heavy Atom Count: 25
• Complexity: 631
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes